Cas no 126613-08-9 (Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester)

Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester structure
126613-08-9 structure
Product name:Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester
CAS No:126613-08-9
MF:C11H6O3F3SBr
MW:355.12774
CID:1220533
PubChem ID:15311217

Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester
    • (1-bromonaphthalen-2-yl) trifluoromethanesulfonate
    • 126613-08-9
    • COHWGJMHCMOXLL-UHFFFAOYSA-N
    • Methanesulfonic acid, 1,1,1-trifluoro-, 1-bromo-2-naphthalenyl ester
    • 1-Bromonaphthalen-2-yl trifluoromethanesulfonate
    • DTXSID40571264
    • SCHEMBL6233321
    • Inchi: InChI=1S/C11H6BrF3O3S/c12-10-8-4-2-1-3-7(8)5-6-9(10)18-19(16,17)11(13,14)15/h1-6H
    • InChI Key: COHWGJMHCMOXLL-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC(=C2Br)OS(=O)(=O)C(F)(F)F

Computed Properties

  • Exact Mass: 353.91728
  • Monoisotopic Mass: 353.91731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8Ų
  • XLogP3: 4.6

Experimental Properties

  • PSA: 43.37

Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester Related Literature

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